6-(4-Ethoxycarbonylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: ethyl 4-(6-oxo-1H-pyridin-2-yl)benzoate
• InChI: InChI=1S/C14H13NO3/c1-2-18-14(17)11-8-6-10(7-9-11)12-4-3-5-13(16)15-12/h3-9H,2H2,1H3,(H,15,16)
• InChI Key: VMXVTXZZZUPMNZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CC=CC(=O)N2
• Molecular Formula: C14H13NO3
• DSSTOX Substance ID: DTXSID80683072
• Molecular Weight: 243.26 g/mol
• CAS RN: 1111114-42-1

Description

6-(4-Ethoxycarbonylphenyl)-2-hydroxypyridine (95%) is an organic compound that is widely used as a building block for synthesizing other compounds in the laboratory. It is a useful starting material for the synthesis of complex molecules, due to its relatively low cost and easy availability. It is also used in the field of chemical engineering, as a precursor for the production of polymers and other materials.

Scientific Research Applications

6-(4-Ethoxycarbonylphenyl)-2-hydroxypyridine (95%) has been widely used in the field of scientific research. It has been used as a building block for the synthesis of a wide range of compounds, including natural products and pharmaceuticals. In addition, it has been used in the synthesis of polymers materials, such as polyurethanes and polyesters. It has also been used in the synthesis of organic light-emitting diodes (OLEDs), which are used in the display screens of smartphones, tablets, and other electronic devices.

Mechanism of Action

The mechanism of action of 6-(4-Ethoxycarbonylphenyl)-2-hydroxypyridine (95%) is not well understood. However, it is believed that the compound acts as an electron donor, which facilitates the formation of a new bond between two molecules. This process is known as a Wittig reaction, and it is used to synthesize a wide range of compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(4-Ethoxycarbonylphenyl)-2-hydroxypyridine (95%) are not well understood. However, the compound has been shown to exhibit antifungal activity in laboratory studies, suggesting that it may have potential applications as an antifungal agent. In addition, the compound has been shown to have antioxidant activity, which may be beneficial in the prevention of cell damage caused by free radicals.

Advantages and Limitations for Lab Experiments

The main advantages of using 6-(4-Ethoxycarbonylphenyl)-2-hydroxypyridine (95%) in laboratory experiments are its low cost and easy availability. In addition, it is relatively stable, making it suitable for a wide range of applications. However, it should be noted that the compound is highly flammable and should be handled with care. In addition, the compound is toxic and should not be ingested or inhaled.

Future Directions

The potential future directions for 6-(4-Ethoxycarbonylphenyl)-2-hydroxypyridine (95%) include its use in the synthesis of more complex molecules, such as pharmaceuticals and natural products. In addition, it could be used as a building block for the synthesis of polymers materials, such as polyurethanes and polyesters. Furthermore, it could be used in the development of new OLEDs for display screens. Finally, further research could be conducted to explore the biochemical and physiological effects of the compound, as well as its potential applications as an antifungal agent.

Synthesis Methods

The synthesis of 6-(4-Ethoxycarbonylphenyl)-2-hydroxypyridine (95%) is achieved by a two-step process. First, an ethoxycarbonylmethyl group is attached to a phenyl ring using a Wittig reaction. This reaction involves the usage of an alkylidene phosphonate, which is reacted with an aldehyde in the presence of a base such as sodium hydroxide. Following this reaction, the Wittig product is then reacted with a pyridine in the presence of a Lewis acid such as zinc chloride. The resulting product is 6-(4-Ethoxycarbonylphenyl)-2-hydroxypyridine (95%).